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Compound of Interest

Compound Name: 15-Methyloctadecanoyl-CoA

Cat. No.: B15551941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantitative

measurement of 15-Methyloctadecanoyl-CoA, a branched-chain fatty acyl-CoA. Given the

limited availability of validation data for this specific analyte, this guide leverages data from

closely related long-chain and branched-chain fatty acyl-CoAs to present a comparative

overview of commonly employed analytical techniques. The primary methods discussed are

Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass

Spectrometry (GC-MS).

Metabolic Pathway of 15-Methyloctadecanoyl-CoA
15-Methyloctadecanoyl-CoA is a branched-chain fatty acyl-CoA (BCFA-CoA) that plays a role

in lipid metabolism. BCFAs are found in various organisms and are involved in diverse

metabolic reactions.[1] The biosynthesis of BCFAs can originate from branched-chain amino

acids (BCAAs). The degradation of BCFA-CoAs is believed to occur through a modified β-

oxidation pathway.
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Caption: Biosynthesis and degradation of 15-Methyloctadecanoyl-CoA.
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Comparison of Measurement Methods
The following tables summarize the validation parameters for LC-MS/MS and GC-MS methods

for the analysis of long-chain fatty acyl-CoAs, serving as a proxy for 15-Methyloctadecanoyl-
CoA.

Table 1: Performance Characteristics of LC-MS/MS Methods for Long-Chain Acyl-CoA

Quantification

Parameter Reported Range/Value Reference

Linearity (R²) >0.99 [2]

Limit of Detection (LOD) 0.1 - 1.0 nM [2]

Limit of Quantification (LOQ) 0.5 - 5.0 nM [2]

Intra-day Precision (%RSD) <15% [3]

Inter-day Precision (%RSD) <15% [3]

Accuracy (% Recovery) 85-115% [2]

Table 2: Performance Characteristics of GC-MS Methods for Branched-Chain Fatty Acid

Analysis (as methyl esters)

Parameter Reported Range/Value Reference

Linearity (R²) >0.99 [4]

Limit of Detection (LOD) ~1 µM [4]

Limit of Quantification (LOQ) ~5 µM [4]

Intra-day Precision (%RSD) <10% [4]

Inter-day Precision (%RSD) <15% [4]

Accuracy (% Recovery) 90-110% [4]
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The following diagrams illustrate the typical experimental workflows for the quantification of 15-
Methyloctadecanoyl-CoA using LC-MS/MS and GC-MS.
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Caption: Experimental workflow for LC-MS/MS analysis.

GC-MS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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